Cas no 1021074-17-8 (2-(2-fluorophenoxy)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide
• CAS No: 1021074-17-8
• MF: C₁₇H₁₆FN₃O₃S
• MW: 361.390645980835
• CID: 5805327
• PubChem ID: 44017090
• Update Time: 2025-05-20

2-(2-fluorophenoxy)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-(2,3,7-trimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)acetamide
• 2-(2-fluorophenoxy)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide
• VU0638593-1
• F5243-1184
• AKOS024502394
• 1021074-17-8
• 2-(2-fluorophenoxy)-N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)acetamide

• Inchi： 1S/C17H16FN3O3S/c1-9-15(16(23)21-10(2)11(3)25-17(21)19-9)20-14(22)8-24-13-7-5-4-6-12(13)18/h4-7H,8H2,1-3H3,(H,20,22)
• InChI Key： RZWDBOWBHGXAQN-UHFFFAOYSA-N
• SMILES： C(NC1C(=O)N2C(C)=C(C)SC2=NC=1C)(=O)COC1=CC=CC=C1F

Computed Properties

• Exact Mass: 361.08964072g/mol
• Monoisotopic Mass: 361.08964072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96.3Ų

Additional information on 2-(2-fluorophenoxy)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide

Comprehensive Analysis of 2-(2-fluorophenoxy)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide (CAS No. 1021074-17-8)

In the realm of pharmaceutical and agrochemical research, the compound 2-(2-fluorophenoxy)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide (CAS No. 1021074-17-8) has garnered significant attention due to its unique structural features and potential applications. This heterocyclic molecule, characterized by a thiazolo[3,2-a]pyrimidine core, is a subject of interest for researchers exploring novel bioactive compounds. Its fluorophenoxy and acetamide moieties contribute to its distinct physicochemical properties, making it a candidate for further investigation in drug discovery and material science.

The growing demand for small-molecule therapeutics and agrochemical additives has propelled the study of compounds like 2-(2-fluorophenoxy)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide. Recent trends in AI-driven drug design and computational chemistry have further highlighted its relevance, as researchers leverage machine learning to predict its interactions with biological targets. Questions such as "What are the synthetic routes for this compound?" or "How does its molecular structure influence bioavailability?" are frequently searched, reflecting the scientific community's curiosity.

From a synthetic perspective, the preparation of 2-(2-fluorophenoxy)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide involves multi-step organic reactions, including condensation and amide coupling. Its CAS No. 1021074-17-8 serves as a unique identifier in chemical databases, facilitating research reproducibility. The compound's logP and hydrogen bonding capacity are critical parameters for assessing its potential in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators.

Environmental and green chemistry considerations are also pivotal in discussions about this compound. Researchers are increasingly focused on optimizing its synthesis to minimize waste and energy consumption, aligning with global sustainability goals. The fluorine atom in its structure, for instance, is a topic of debate due to its impact on both efficacy and environmental persistence. Searches like "Is 2-(2-fluorophenoxy)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide biodegradable?" underscore these concerns.

In conclusion, 2-(2-fluorophenoxy)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide represents a compelling case study in modern chemical research. Its interplay of structural complexity, bioactivity potential, and synthetic challenges positions it as a valuable subject for further exploration. As the scientific community continues to address questions about its applications and safety, this compound remains a noteworthy example of innovation in heterocyclic chemistry.